Cas no 16078-71-0 (Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate)

• Product name: Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
• CAS No: 16078-71-0
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD00020731
• CID: 50316
• PubChem ID: 85270

Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, ethyl ester
• 5-amino-1-phenyl-1h-pyrazole-4-carboxylicaciethylester
• AKOS B000506
• AKOS 231-01
• AKOS NCG-0076
• 3-AMINO-4-CARBETHOXY-2-PHENYLPYRAZOLE
• Ethyl 5-Amino-1-phenylpyrazole-4-carboxylate
• 5-Amino-4-carbethoxy-1-phenylpyrazole
• Ethyl 5-amino-1-phenyl-4-pyrazolecarboxylate
• 5-Amino-1-phenylpyrazole-4-carboxylic Acid Ethyl Ester
• 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester
• AYJIUOZKKTUKKD-UHFFFAOYSA-N
• Ethyl 3-amino-2-phenylpyrazole-4-carboxylate
• 5-amino-1-phenylpyrazole-4-carboxylic acid ethyl e
• BB 0219111
• CHEMBL1418139
• SMR000137110
• NSC 75788
• SB75111
• SCHEMBL1143334
• Ethyl 5-amino-1-phenyl-4-pyrazolecarboxylate, 98%
• NSC-221275
• W11043
• Z55410367
• MFCD00020731
• ethyl 5-amino-1-phenyl-pyrazole-4-carboxylate
• SR-01000390054
• NSC221275
• 5-Amino-4-carboethoxy-1-phenylpyrazole
• AKOS000260234
• SY057046
• ChemDiv2_003253
• EN300-16356
• 5-amino-1-phenyl-1H-pyrazole-4-carboxilic acid ethyl ester
• F0406-3639
• Maybridge1_006278
• J-009753
• DTXSID5073406
• HMS1378D19
• NSC 221275
• NCGC00245722-01
• SR-01000390054-1
• 5-amino-1-phenyl-1H-pyrazole-4-carboxylic acid, ethyl ester
• MLS000532169
• NS00025237
• UPCMLD0ENAT5241793:001
• J-521095
• NSC75788
• CS-W022698
• 1134606-69-1
• FT-0619965
• TA5PP5LH2V
• E1258
• Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate #
• Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, ethyl ester
• EINECS 240-224-8
• AMY11954
• HMS2491A10
• AC-11878
• CCG-15138
• NCIOpen2_004063
• 7N-528S
• 5-Amino-4-ethoxycarbonyl-1-phenylpyrazole
• 16078-71-0
• BP-11874
• NSC-75788
• HMS559F08
• DB-012066
• ALBB-019861
• BBL007922
• DB-180877
• STK299271

• MDL： MFCD00020731
• Inchi： 1S/C12H13N3O2/c1-2-17-12(16)10-8-14-15(11(10)13)9-6-4-3-5-7-9/h3-8H,2,13H2,1H3
• InChI Key： AYJIUOZKKTUKKD-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=NN(C2C([H])=C([H])C([H])=C([H])C=2[H])C=1N([H])[H])=O
• BRN： 211079

Computed Properties

• Exact Mass: 231.10100
• Monoisotopic Mass: 231.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.1
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.1818 (rough estimate)
• Melting Point: 98.0 to 102.0 deg-C
• Boiling Point: 385.1°C at 760 mmHg
• Flash Point: 186.7°C
• Refractive Index: 1.5290 (estimate)
• Solubility: methanol: soluble25mg/mL, clear, colorless
• PSA: 70.14000
• LogP: 2.21240
• Solubility: Not determined

Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：UQ6392025
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：S26;S36/37/39

Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds